8-(isobutylamino)-1,3-dimethyl-7-propyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1,3-dimethyl-8-(2-methylpropylamino)-7-propylpurine-2,6-dione
• InChI: InChI=1S/C14H23N5O2/c1-6-7-19-10-11(16-13(19)15-8-9(2)3)17(4)14(21)18(5)12(10)20/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key: USUDNIZLOYKVNC-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1NCC(C)C)N(C(=O)N(C2=O)C)C
• Molecular Formula: C14H23N5O2
• Molecular Weight: 293.36 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the three-dimensional structure of the molecule.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Cancer Therapy and Kinase Inhibition

• .

Anti-Diabetic Potential

• In Vitro Evaluation : These compounds were investigated for their anti-diabetic potential. .

FGFR Inhibition for Cancer Therapy

• .

Safety and Hazards

Safety and hazards analysis involves studying the compound’s toxicity, flammability, and environmental impact. This can include its LD50 (the dose at which it is lethal to 50% of a population), its handling and disposal procedures, and its classification according to regulatory bodies.